Cas no 218593-98-7 (2-Propen-1-ol,3-(3-pyridinyl)-, (2Z)-)
218593-98-7 structure
Product Name:2-Propen-1-ol,3-(3-pyridinyl)-, (2Z)-
CAS No:218593-98-7
MF:C8H9NO
MW:135.163161993027
CID:243508
PubChem ID:10749233
Update Time:2025-04-19
2-Propen-1-ol,3-(3-pyridinyl)-, (2Z)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-ol,3-(3-pyridinyl)-, (2Z)-
- (Z)-3-(3-methoxyphenyl)-3-phenylacrylonitrile
- (Z)-3-(3-methoxyphenyl)-3-phenylprop-2-enenitrile
- (Z)-3-(3-pyridyl)-2-propen-1-ol
- 2-Propenenitrile, 3-(3-methoxyphenyl)-3-phenyl-, (2E)-
- 2-Propenenitrile, 3-(3-methoxyphenyl)-3-phenyl-, (2Z)-
- AGN-PC-00SX7S
- CTK3H1691
- CTK3H1692
- 218593-98-7
- SCHEMBL6132904
- 2-Propen-1-ol,3-(3-pyridinyl)-,(2Z)-(9CI)
-
- Inchi: 1S/C8H9NO/c10-6-2-4-8-3-1-5-9-7-8/h1-5,7,10H,6H2/b4-2-
- InChI Key: RSFCHWDTMRVOJD-RQOWECAXSA-N
- SMILES: OC/C=C\C1C=NC=CC=1
Computed Properties
- Exact Mass: 135.068
- Monoisotopic Mass: 135.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 33.1A^2
Experimental Properties
- PSA: 33.12000
- LogP: 1.08710
2-Propen-1-ol,3-(3-pyridinyl)-, (2Z)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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